5-Chloro-thiophene-2-carbonyl azide

• Molecular Formula: C5H2ClN3OS
• Molecular Weight: 187.61 g/mol
• IUPAC Name: 5-chlorothiophene-2-carbonyl azide
• InChI: InChI=1S/C5H2ClN3OS/c6-4-2-1-3(11-4)5(10)8-9-7/h1-2H
• InChI Key: APBUXOCTCHJEFL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)C(=O)N=[N+]=[N-]

Description

5-Chloro-thiophene-2-carbonyl azide is a useful research compound. Its molecular formula is C5H2ClN3OS and its molecular weight is 187.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-2-thiophene-carboxylic acid (5.00 g, 30.7 mmol) in 130 mL of acetone is added Et3N (4.29 mL, 30.7 mmol). The mixture is cooled to 0° C. and ethyl chloroformate (3.23 mL, 33.8 mmol) is added. The mixture is stirred at 0° C. for 1 h and sodium azide (3.40 g, 52.3 mmol) is added. The mixture is stirred at 0° C. for 2 h, then poured into 300 mL of ice water and the aqueous layer is extracted with CH2Cl2 (2×). The combined organics are washed with water (2×) and brine, then dried, filtered and concentrated. The crude residue is purified via flash column chromatography eluting with 10% EtOAc/hexanes to provide the title compound (3.00 g, 16.0 mmol) as a white solid. 1H NMR (CDCl3, 300 MHz) δ7.67 (d, 1H), 6.99 (d, 1H).